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Compound of Interest

Compound Name: 3-Methoxypiperidine

Cat. No.: B1351509

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the safe handling, storage, and disposal
of 3-Methoxypiperidine. Adherence to these protocols is crucial for ensuring laboratory safety
and minimizing risk to personnel and the environment. The information presented is based on
available safety data for 3-Methoxypiperidine and structurally related compounds.

Hazard Identification and Quantitative Data

3-Methoxypiperidine is classified as an irritant and is harmful if swallowed. It may also cause
respiratory irritation.[1] The following tables summarize the key physical, chemical, and
toxicological data available.

Table 1: Physical and Chemical Properties
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Property Value Reference
Molecular Formula CeH13NO [1]
Molecular Weight 115.17 g/mol [1]
Appearance Colorless liquid [1]
Boiling Point 149.9 °C at 760 mmHg [1]
Flash Point 49.7 °C [1]
Density 0.93 g/cm?3 [1]
Vapor Pressure 3.93 mmHg at 25°C [1]

Table 2: Toxicological Data

Hazard Classification GHS Statements Reference

o H302: Harmful if
Acute Oral Toxicity Category 4 [1]
swallowed

Skin

Corrosion/Irritation

Not Classified

Serious Eye -
o Not Classified
Damage/Irritation

Specific Target Organ
o ) H335: May cause
Toxicity (Single Category 3 ) o [1]
respiratory irritation
Exposure)

Note: Specific LD50 and LC50 data for 3-Methoxypiperidine are not readily available. The
toxicity classification is based on aggregated GHS information. For the parent compound,
piperidine, the oral LD50 in rats ranges from 133 to 740 mg/kg, and the dermal LD50 in rabbits
Is 275 mg/kg.[2][3]

Personal Protective Equipment (PPE)
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The following PPE is mandatory when handling 3-Methoxypiperidine to prevent skin and eye

contact, inhalation, and ingestion.

Table 3: Recommended Personal Protective Equipment

PPE Type

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(Nitrile or Neoprene

recommended).

To prevent skin contact. While
specific breakthrough times for
3-Methoxypiperidine are not
available, nitrile and neoprene
gloves generally provide good
resistance to amines.[4]
Always inspect gloves for

integrity before use.

Eye Protection

Chemical safety goggles and a

face shield.

To protect against splashes

and vapors.

Skin and Body Protection

Laboratory coat, closed-toe
shoes, and long pants. A
chemical-resistant apron may
be necessary for larger

quantities.

To protect skin from accidental

splashes.

Respiratory Protection

Use in a certified chemical

fume hood is mandatory.

To prevent inhalation of
vapors, which can cause

respiratory irritation.[1]

Operational Plan: Step-by-Step Handling and

Storage

A systematic approach to handling and storage is essential for safety.

3.1. Handling Protocol

o Preparation: Before starting work, ensure that the chemical fume hood is functioning

correctly and that all necessary PPE is available and in good condition. Have a spill kit
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readily accessible.

e Dispensing: Conduct all weighing and dispensing of 3-Methoxypiperidine inside a certified
chemical fume hood. Use a clean, designated set of spatulas and glassware.

e Heating: If heating is required, use a well-controlled heating mantle or oil bath. Avoid open
flames.

o Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and
water. Clean all contaminated surfaces in the fume hood.

3.2. Storage Plan

o Store 3-Methoxypiperidine in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents and acids.[4]

o Keep the container tightly closed and clearly labeled with the chemical name and hazard
warnings.

o Store away from heat, sparks, and open flames.[5]
Emergency and Disposal Plan

Immediate and appropriate action is critical in the event of an emergency.
4.1. Emergency Procedures

Spill Response:

Evacuate: Immediately evacuate the area and alert others.
o Ventilate: Ensure the area is well-ventilated, if safe to do so.

o Containment: For small spills, absorb the liquid with an inert material such as vermiculite, dry
sand, or earth. Do not use combustible materials like sawdust.

o Neutralization (for piperidine): For the parent compound piperidine, spills can be covered
with dry lime, sand, or soda ash.[5]
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Collection: Carefully collect the absorbed material into a sealed, labeled container for
hazardous waste disposal.

Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.

Large Spills: For large spills, evacuate the area and contact your institution's emergency
response team.

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty
of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[5]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

[5]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.

4.2. Disposal Plan

Waste Collection: Collect all waste containing 3-Methoxypiperidine, including contaminated
PPE and spill cleanup materials, in a designated and clearly labeled hazardous waste
container.

Waste Segregation: Do not mix with other waste streams unless compatible.

Disposal Method: Dispose of the hazardous waste through a licensed environmental
disposal company, following all local, state, and federal regulations.[1][6] For piperidine and
related compounds, incineration in a chemical incinerator with an afterburner and scrubber is
a recommended disposal method.[6] Do not dispose of down the drain or in regular trash.[1]

Workflow for Safe Handling and Disposal
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The following diagram illustrates the logical flow of operations for the safe handling and
disposal of 3-Methoxypiperidine.

Workflow for Safe Handling and Disposal of 3-Methoxypiperidine
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Caption: Workflow for Safe Handling and Disposal of 3-Methoxypiperidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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